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Compound of Interest

Compound Name: Hexadecanal

Cat. No.: B134135

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This guide provides immediate, essential safety
and logistical information for the handling of Hexadecanal, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling Hexadecanal, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]

Protects against potential
splashes and eye contact,
which could cause serious

irritation.[2]

Skin Protection

Wear fire/flame resistant and
impervious clothing.[1] Handle
with chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber) that have been

inspected prior to use.[3]

Prevents skin contact which
may cause irritation.[4] The
selection of glove material
should be based on the
specific operational conditions

and breakthrough time.[3]

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded,
or if irritation or other

symptoms are experienced.[1]

Protects against inhalation of
any aerosols or vapors that
may be generated during
handling, which can cause

respiratory irritation.

Hazard and Safety Data

Hexadecanal presents several hazards that necessitate careful handling. The following table

summarizes key safety information.

Hazard Classification

GHS Statements

Physical Properties

Skin irritation (Category 2)[1]

H315: Causes skin irritation

Physical state: Solid[1][4]

Eye irritation (Category 2A)[2]

H319: Causes serious eye

irritation[2]

Appearance: White to almost

white powder to crystal[5]

Specific target organ toxicity —
single exposure (Category 3)

[1]

H335: May cause respiratory

irritation

Melting Point: 33 - 38 °CJ[5]

Flammable Liquids (Category
2) (for Hexadecanal-d5)[2]

H225: Highly flammable liquid

and vapor[2]

Boiling Point: 150 - 152 °C/2
mmHg[5]

Signal Word: Warning[4]
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Note: Occupational exposure limit values are not available for Hexadecanal.[1][4]

Experimental Workflow for Safe Handling and
Disposal

To ensure a safe operational process from handling to disposal, the following workflow should
be strictly adhered to. This process is designed to minimize risk and ensure regulatory
compliance.
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Caption: Safe handling and disposal workflow for Hexadecanal.
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Detailed Operational and Disposal Plans

Handling Procedures:

Always work in a well-ventilated area, preferably under a chemical fume hood.[3][4]
Wear suitable protective clothing, including gloves and eye/face protection.[4]

Avoid contact with skin and eyes.[4] In case of contact, immediately wash the affected area
with plenty of water.[4] If eye contact occurs, rinse cautiously with water for several minutes.

[4]
Avoid the formation and inhalation of dust and aerosols.[4]
Use non-sparking tools to prevent ignition from electrostatic discharge.[4][6]

Wash hands thoroughly after handling.[1][3]

Storage Procedures:

Store the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Keep away from foodstuff containers and incompatible materials.[4]

Disposal Plan:

Dispose of contents and containers in accordance with local, regional, and national
regulations.[4]

The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[4]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4]
Do not allow the product to reach sewage systems.[4]

Contaminated packaging can be triple rinsed and offered for recycling or reconditioning.[4]
Alternatively, it can be punctured to render it unusable and disposed of in a sanitary landfill.
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[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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